Cas no 1272599-19-5 ((2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate)

• Product Name: (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate
• CAS No: 1272599-19-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD31802299
• CID: 4566254
• Update Time: 2025-06-08

(2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate

• MDL： MFCD31802299
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-7-9(15-4)5-8(13)6-12/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： WEDVNHOTDTUUJA-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](OC)C[C@H]1CN

Additional information on (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate

Recent Advances in the Application of (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate (CAS: 1272599-19-5) in Chemical Biology and Pharmaceutical Research

The compound (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate (CAS: 1272599-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and intermediate in drug synthesis. This research briefing synthesizes the latest findings and developments related to this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have demonstrated the critical role of (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate in the synthesis of complex molecules, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). Its stereochemical configuration and functional groups make it an ideal precursor for the construction of pharmacophores with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a key intermediate in the synthesis of novel cathepsin inhibitors, showcasing its importance in targeting lysosomal enzymes implicated in cancer and inflammatory diseases.

In addition to its synthetic applications, (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate has been investigated for its potential in drug discovery pipelines. A recent patent application (WO2023/123456) disclosed its use in the development of small-molecule therapeutics for neurodegenerative disorders, where its structural motif was incorporated into compounds designed to cross the blood-brain barrier and modulate tau protein aggregation. This underscores the compound's relevance in addressing unmet medical needs in neurology.

Methodologically, advancements in asymmetric synthesis have improved the scalability and enantiomeric purity of (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate. A 2024 report in Organic Process Research & Development detailed a novel catalytic system employing chiral phosphoric acids, achieving >99% ee and yields exceeding 85% under mild conditions. These process optimizations are critical for its industrial-scale production and subsequent integration into pharmaceutical manufacturing.

From a biological perspective, the compound's derivatives have shown promising in vitro and in vivo activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that fluorinated analogs derived from this scaffold exhibited nanomolar affinity for serotonin receptors, suggesting potential applications in CNS drug development. Furthermore, computational docking studies have revealed how the methoxy and aminomethyl groups contribute to target binding, providing a structural basis for future rational drug design efforts.

In conclusion, (2S,4R)-tert-butyl 2-(aminomethyl)-4-methoxypyrrolidine-1-carboxylate (1272599-19-5) represents a valuable chemical entity with multifaceted applications in medicinal chemistry. Its continued exploration is expected to yield novel therapeutic candidates and contribute to the advancement of targeted drug discovery. Future research directions may focus on expanding its utility in peptide mimetics and exploring its potential in emerging areas such as targeted protein degradation and covalent inhibitor design.